Cas no 37784-17-1 (N-Boc-D-proline)
N-Boc-D-proline is a protected derivative of D-proline, featuring a tert-butoxycarbonyl (Boc) group that enhances stability and selectivity in synthetic applications. This chiral building block is widely utilized in peptide synthesis and pharmaceutical research due to its ability to maintain stereochemical integrity under mild conditions. The Boc group facilitates easy deprotection without racemization, making it valuable for constructing complex molecules. Its high purity and consistent performance ensure reliable results in asymmetric synthesis and medicinal chemistry. N-Boc-D-proline is particularly useful in the preparation of peptidomimetics and bioactive compounds, offering a versatile and efficient solution for researchers requiring precise control over molecular architecture.
N-Boc-D-proline structure
Product Name:N-Boc-D-proline
CAS No:37784-17-1
MF:C10H17NO4
MW:215.24628329277
MDL:MFCD00063226
CID:54762
PubChem ID:24871920
Update Time:2025-10-29
N-Boc-D-proline Chemical and Physical Properties
Names and Identifiers
-
- N-Boc-D-Proline
- N-tert-Butoxycarbonyl-D-proline
- BOC-D-Proline
- N-(tert-Butoxycarbonyl)-D-proline
- Boc-D-Pro-OH
- (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
- (R)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
- BOC-D-PRO BR
- N-(TERT-BUTYLOXYCARBONYL)-D-PROLINE
- tert-Butoxycarbonyl-D-proline
- : N-Boc-D-proline
- (2R)-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
- ZQEBQGAAWMOMAI-SSDOTTSWSA-N
- 1-(tert-butoxycarbonyl)-D-proline
- BocDProOH
- Boc-DPro-OH
- (r)-n-boc-proline
- n-boc-(r)-proline
- N-Boc-D-Pro
- PubChem10965
- PubChem11135
- PubChem10510
- (2R)-N-BOC-proline
- N-T-BOC-D-PROLINE
- tert-butoxycarbonyl-D-
- Boc-3,4-dihydro-D-proline
- N-alpha-t-Butyloxycarbonyl-L-proline
- BOC-D-Proline,98%
- N-ALPHA-T-BOC-D-PROLINE
- (R)-1-(tert-butoxy-carbonyl)pyrrolidine-2-carboxylic acid
- 1,1-dimethylethyl (R)-2-carboxypyrrolidine-1-carboxylate
- MFCD00063226
- DS-1096
- Q-101836
- AC-2241
- N-ALPHA-T-BUTYLOXYCARBONYL-D-PROLINE
- N-Boc-D-proline, 99%
- (R) -N-Boc-2-pyrrolidinecarboxylic acid
- AKOS005258730
- B2977
- (R)pyrrolidine-1,2-dicarboxylic acid tert butyl ester
- (R)-1-(tert-Butyloxycarbonyl)pyrrolidin-2-yl-carboxylic acid
- AM20100010
- HY-40115
- (r)-1-(t-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
- EN300-67292
- J-300221
- 1-(t-Butyloxycarbonyl)-D-proline
- (R)-1-(t-butoxycarbonyl)pyrrolidine-2-carboxylic acid
- CS-D0669
- (R)-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
- (2R)-Pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
- AC-2242
- N-.alpha.-(tert-Butoxycarbonyl)-L-Proline
- (R)-Pyrrolidine-1,2-dicarboxylic acid-1-tert-butyl ester
- (2R)-1-tert-butoxycarbonylpyrrolidine-2-carboxylic acid
- 37784-17-1
- SCHEMBL85536
- (TERT-BUTOXYCARBONYL)-D-PROLINE
- M03316
- L-Proline, N-[(1,1-dimethylethoxy)carbonyl]-
- (2R)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
- DB-009103
- (2R)-1,2-Pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) ester;
- N-Boc-D-proline
-
- MDL： MFCD00063226
- Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-6-4-5-7(11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)/t7-/m1/s1
- InChI Key： ZQEBQGAAWMOMAI-SSDOTTSWSA-N
- SMILES： O(C(C)(C)C)C(N1CCC[C@@H]1C(=O)O)=O
- BRN： 479316
Computed Properties
- Exact Mass: 215.11600
- Monoisotopic Mass: 215.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: powder
- Density: 1.1835 (rough estimate)
- Melting Point: 132.0 to 137.0 deg-C
- Boiling Point: 337.2℃ at 760 mmHg
- Flash Point: 157.7±25.9 °C
- Refractive Index: 60 ° (C=2, AcOH)
- PSA: 66.84000
- LogP: 1.40840
- Solubility: Insoluble
- Sensitiveness: Sensitive to heat
- Specific Rotation: 60 º (c=2, acetic acid)
- Optical Activity: [α]22/D +60°, c = 2 in acetic acid
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
N-Boc-D-proline Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Storage Condition：2-8°C
N-Boc-D-proline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Boc-D-proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110967-100g |
N-Boc-D-proline |
37784-17-1 | 98% | 100g |
¥179.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110967-1g |
N-Boc-D-proline |
37784-17-1 | 98% | 1g |
¥29.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110967-25g |
N-Boc-D-proline |
37784-17-1 | 98% | 25g |
¥107.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110967-500g |
N-Boc-D-proline |
37784-17-1 | 98% | 500g |
¥734.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110967-5g |
N-Boc-D-proline |
37784-17-1 | 98% | 5g |
¥30.90 | 2023-09-04 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DP5919-25g |
N-Boc-D-proline |
37784-17-1 | ≥99% | 25g |
￥550元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DP5919-5g |
N-Boc-D-proline |
37784-17-1 | ≥99% | 5g |
￥175元 | 2023-09-15 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0686789443- 25g |
N-Boc-D-proline |
37784-17-1 | 98%（HPLC) | 25g |
¥ 129.4 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0686789435- 100g |
N-Boc-D-proline |
37784-17-1 | 98%（HPLC) | 100g |
¥ 352.9 | 2021-05-18 | |
| Fluorochem | M03316-1g |
Boc-D-Pro-OH |
37784-17-1 | 97% | 1g |
￡10.00 | 2022-02-28 |
N-Boc-D-proline Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:37784-17-1)N-Boc-D-proline
Order Number:sfd14581
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:37784-17-1)N-Boc-D-proline
Order Number:A26492
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:20
Price ($):226.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:37784-17-1)N-Boc-D-脯氨酸
Order Number:LE25956679
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com
N-Boc-D-proline Related Literature
-
Xiao-Mu Hu,Dong-Xu Zhang,Sheng-Yong Zhang,Ping-An Wang RSC Adv. 2015 5 39557
-
Heng Wang,Na Li,Zijia Yan,Jie Zhang,Xinhua Wan RSC Adv. 2015 5 52410
-
Balaji V. Rokade,James Barker,Patrick J. Guiry Chem. Soc. Rev. 2019 48 4766
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Marco Molteni,Maria Cristina Bellucci,Serena Bigotti,Stefania Mazzini,Alessandro Volonterio,Matteo Zanda Org. Biomol. Chem. 2009 7 2286
-
Ondrej Záborsky,?udmila Petrovi?ová,Jana Doháňo?ová,Ján Moncol,Róbert Fischer RSC Adv. 2020 10 6790
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